Cas no 1471260-44-2 ((3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid)

• Product Name: (3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid
• CAS No: 1471260-44-2
• MF: C₇H₈BN₃O₂
• MW: 176.968320846558
• CID: 4601503
• Update Time: 2025-07-22

(3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• {3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl}boronic acid
• (3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid
• AT14646
• 3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-ylboronic acid
• {3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-7-YLBORONIC ACID

• Inchi： 1S/C7H8BN3O2/c1-5-9-10-7-4-6(8(12)13)2-3-11(5)7/h2-4,12-13H,1H3
• InChI Key： GPQTWAVNDMMBDO-UHFFFAOYSA-N
• SMILES： OB(C1C=CN2C(C)=NN=C2C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 70.6

Additional information on (3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid

Introduction to (3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic Acid (CAS No. 1471260-44-2)

(3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1471260-44-2, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The boronic acid moiety in its structure enhances its reactivity, making it a valuable intermediate in various synthetic pathways.

The compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and industrial relevance. The presence of a triazolo[4,3-a]pyridine core suggests a complex and stable molecular framework, which is often exploited in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. Specifically, the 3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl moiety contributes to the compound's overall pharmacophore, influencing its interactions with biological targets.

In recent years, there has been a growing interest in boronic acid derivatives due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The boronic acid functionality of (3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid facilitates such transformations, making it a valuable tool for synthetic chemists.

Recent studies have highlighted the potential of this compound in the development of inhibitors targeting specific enzymatic pathways. For instance, modifications of the triazolo[4,3-a]pyridine scaffold have been explored for their ability to modulate kinases and other protein tyrosine phosphatases. The methyl group at the 3-position and the boronic acid at the 7-position provide distinct handles for further functionalization, allowing researchers to fine-tune the properties of the compound for specific applications.

The synthesis of (3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the triazolo[4,3-a]pyridine core followed by functional group interconversions to introduce the boronic acid moiety. Advanced techniques such as palladium-catalyzed coupling reactions are often employed to achieve regioselective modifications.

The compound's stability under various conditions is another critical factor that influences its utility in pharmaceutical applications. Studies have shown that (3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid maintains its integrity under ambient conditions but may require protective measures when exposed to moisture or air. This stability is essential for ensuring consistent performance in synthetic protocols and storage.

In drug discovery pipelines, boronic acid derivatives are increasingly being utilized due to their ability to form reversible covalent bonds with biological targets. This property is particularly advantageous in developing drugs that require precise temporal control over their binding interactions. The research on (3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid is contributing to a deeper understanding of how such interactions can be modulated for therapeutic benefit.

Efforts are also underway to explore the pharmacokinetic properties of this compound and its derivatives. Preclinical studies have begun to assess its metabolic stability and excretion pathways using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies aim to provide insights into how the compound behaves within biological systems and inform future drug design strategies.

The versatility of (3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid extends beyond pharmaceutical applications. It has shown promise in materials science as a precursor for developing novel polymers and coordination complexes with unique electronic properties. The boronic acid functionality allows for facile incorporation into polymer backbones through cross-coupling reactions with aryl halides or alkynes.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural diversification. By introducing different substituents at various positions within the molecule, researchers can uncover new biological activities and improve existing ones. Computational methods such as molecular modeling and virtual screening are being increasingly employed to predict the binding affinities of these derivatives before experimental validation.

In conclusion, (3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)boronic acid (CAS No. 1471260-44-2) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical research and chemical synthesis. As our understanding of its properties continues to evolve through ongoing studies and innovations in synthetic methodologies，its potential applications are expected to grow even further。